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Compound of Interest

Compound Name: 4-Chloro-8-fluorocinnoline

Cat. No.: B15315690

An In-depth Technical Guide on the Safety and Handling of 4-Chloro-8-fluorocinnoline

Disclaimer: As of the date of this publication, specific safety and handling data for 4-Chloro-8-
fluorocinnoline is not readily available in public databases. The following guide has been
compiled using data for the structurally analogous compound, 4-Chloro-8-fluoroquinoline. This
information should be used as a preliminary guideline for risk assessment and handling
procedures. Researchers and drug development professionals are strongly advised to treat 4-
Chloro-8-fluorocinnoline with a high degree of caution, assuming it may possess similar or

greater hazards than its quinoline analogue, until specific toxicological and safety data
becomes available.

Physicochemical Data

Quantitative data for 4-Chloro-8-fluoroquinoline is summarized below. These values should be
considered as estimates for 4-Chloro-8-fluorocinnoline for preliminary planning purposes.
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Property Value
Molecular Formula CoHsCIFN
Molecular Weight 181.59 g/mol
CAS Number 63010-72-0
Appearance Not specified
Melting Point Not specified
Boiling Point Not specified
Flash Point Not applicable
Solubility Not specified

Hazard Identification and Classification

Based on the GHS classification for 4-Chloro-8-fluoroquinoline, 4-Chloro-8-fluorocinnoline
should be handled as a hazardous substance.

GHS Pictogram:

lwialt text

Signal Word:Warning[1][2]

Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

e H335: May cause respiratory irritation.[1][2]
Hazard Classifications:

o Skin Irritation (Category 2)[1][2]
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» Eye Irritation (Category 2)[1][2]
e Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory tract irritation[1]

[2]

Experimental Protocols and Handling
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 4-Chloro-8-fluorocinnoline.

Protection Type Specification

Chemical safety goggles and/or a full-face

Eye/Face Protection )
shield.[3][4]

Chemically resistant gloves (e.qg., nitrile,

Skin Protection neoprene), a lab coat, and full-length trousers.

[3]4]

If dust or aerosols are generated, a NIOSH-
Respiratory Protection approved respirator with an appropriate

cartridge is required.[4]

Engineering Controls

All work with 4-Chloro-8-fluorocinnoline must be performed in a well-ventilated area,
preferably within a certified chemical fume hood.

Safe Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[5]

Avoid breathing dust, fumes, or vapors.[4]

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.[3]
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Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]

o Store away from incompatible materials, such as strong oxidizing agents.[6]

e The storage area should be secured and accessible only to authorized personnel.

First Aid Measures

In the event of exposure, the following first aid procedures should be followed immediately.

Exposure Route

First Aid Protocol

Inhalation

Remove the individual to fresh air. If breathing is
difficult, provide oxygen. If breathing has
stopped, administer artificial respiration. Seek

immediate medical attention.[3][4]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation develops or persists.[3][4]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, lifting the upper
and lower eyelids occasionally. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[4]

Visualizations

Standard Operating Procedure Workflow
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'

Perform the experiment

3. Cleanup ind Disposal
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i
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'

Remove and dispose of PPE

:

Wash hands thoroughly
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Caption: A standard workflow for the safe handling of 4-Chloro-8-fluorocinnoline.
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Hazard and Control Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15315690#safety-and-handling-of-4-chloro-8-
fluorocinnoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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